Cas no 20912-69-0 (Benzene,1-chloro-4-[(4-methoxyphenyl)thio]-)

Benzene,1-chloro-4-[(4-methoxyphenyl)thio]- structure
20912-69-0 structure
Product Name:Benzene,1-chloro-4-[(4-methoxyphenyl)thio]-
CAS No:20912-69-0
MF:C13H11ClOS
MW:250.743841409683
CID:261901
PubChem ID:140774
Update Time:2025-04-19

Benzene,1-chloro-4-[(4-methoxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-chloro-4-[(4-methoxyphenyl)thio]-
    • Benzene, 1-chloro-4-((4-methoxyphenyl)thio)-
    • 1-chloro-4-(4-methoxyphenyl)sulfanylbenzene
    • DTXSID80175068
    • 1-CHLORO-4-(4-METHOXYPHENYL)SULFANYL-BENZENE
    • 20912-69-0
    • (4-chlorophenyl)(4-methoxyphenyl)sulfane
    • SCHEMBL4743804
    • Inchi: 1S/C13H11ClOS/c1-15-11-4-8-13(9-5-11)16-12-6-2-10(14)3-7-12/h2-9H,1H3
    • InChI Key: CRZNSNXESWNOEA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)SC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 250.02203
  • Monoisotopic Mass: 250.021913
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 34.5

Experimental Properties

  • Density: 1.26
  • Boiling Point: 390.6°Cat760mmHg
  • Flash Point: 190°C
  • Refractive Index: 1.633
  • PSA: 9.23
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